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Compound of Interest

Compound Name: D-Ribose-d2

Cat. No.: B15139421

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial
availability, key specifications, and research applications of D-Ribose-d2. It is designed to
assist researchers, scientists, and drug development professionals in sourcing and utilizing this
deuterated sugar for metabolic studies and other advanced research applications.

Introduction to D-Ribose-d2

D-Ribose-d2 is a stable isotope-labeled form of D-Ribose, a naturally occurring five-carbon
sugar that is a fundamental component of essential biomolecules such as RNA and ATP.[1] The
replacement of one or more hydrogen atoms with deuterium, a heavy isotope of hydrogen,
makes D-Ribose-d2 a valuable tracer for metabolic flux analysis and other studies
investigating the pentose phosphate pathway (PPP) and nucleotide biosynthesis.[2][3][4] Its
use allows for the tracking of ribose metabolism and its contribution to various cellular
processes without the safety concerns associated with radioactive isotopes.

Commercial Suppliers and Quantitative Data

Several commercial suppliers offer D-Ribose-d2 for research purposes. The table below
summarizes the key quantitative data available from prominent suppliers. Researchers are
advised to request certificates of analysis for lot-specific details.
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Molecular Isotopic
. Product CAS Molecular . . .
Supplier Weight ( Purity Enrichme
Name Number Formula
g/mol ) nt
MedChem D-Ribose- 478506- Not
CsHsD20s 152.15 =98.0% N
Express d2 32-0 specified
) D-Ribose- 478506- Not Not
GlpBio CsHsD20s 152.14 - »
d2 32-0 specified specified
CymitQuim  D-Ribose- 202480- Not Not
_ CsHoDOs 151.14 N N
ica 2-d 69-1 specified specified

Key Research Applications and Experimental
Protocols

D-Ribose-d2 is primarily utilized as a tracer in metabolic flux analysis (MFA) to investigate the
dynamics of the pentose phosphate pathway and nucleotide biosynthesis.[5][6] The deuterium
label allows for the differentiation of exogenously supplied ribose from endogenous pools,
enabling precise measurement of its uptake and incorporation into downstream metabolites.

Metabolic Flux Analysis using Mass Spectrometry

A common application of D-Ribose-d2 involves its introduction into cell culture media, followed
by the analysis of isotopic enrichment in key metabolites using mass spectrometry (MS).

Experimental Protocol: General Workflow for D-Ribose-d2 Tracing in Cell Culture
o Cell Culture: Plate cells at a desired density and culture in standard growth medium.

 |sotope Labeling: Replace the standard medium with a medium containing a known
concentration of D-Ribose-d2. The concentration and labeling duration will depend on the

specific cell type and experimental goals.

o Metabolite Extraction: After the desired incubation time, rapidly quench metabolism and
extract intracellular metabolites. A common method involves washing the cells with ice-cold
saline followed by the addition of a cold solvent mixture (e.g., 80% methanol).
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o Sample Preparation: Centrifuge the cell lysate to pellet debris and collect the supernatant
containing the metabolites. Dry the supernatant under a stream of nitrogen or using a
vacuum concentrator.

» Derivatization (Optional): For analysis by gas chromatography-mass spectrometry (GC-MS),
derivatize the dried metabolites to increase their volatility.

o Mass Spectrometry Analysis: Analyze the prepared samples using either liquid
chromatography-mass spectrometry (LC-MS) or GC-MS to determine the mass isotopologue
distribution of key metabolites, such as nucleotides (ATP, GTP, etc.) and intermediates of the
pentose phosphate pathway.

» Data Analysis: Correct the raw mass spectrometry data for the natural abundance of
isotopes and calculate the fractional enrichment of the deuterium label in the metabolites of
interest. This data can then be used in metabolic flux models to quantify pathway fluxes.

Note: This is a generalized protocol. Specific parameters such as cell number, labeling medium
composition, incubation times, and mass spectrometry settings should be optimized for each
experiment.

Signaling Pathways and Experimental Workflows

The metabolic fate of D-Ribose-d2 can be visualized through diagrams of the relevant
biochemical pathways and the experimental workflow for its use as a tracer.

Pentose Phosphate Pathway and Nucleotide
Biosynthesis

D-Ribose, and by extension D-Ribose-d2, is a central molecule in the pentose phosphate
pathway, which generates NADPH and the precursor for nucleotide synthesis, ribose-5-
phosphate.[7] Exogenously supplied D-Ribose can enter this pathway and be incorporated into
nucleotides.
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Metabolic fate of D-Ribose-d2.

Experimental Workflow for Metabolic Tracing

The following diagram illustrates a typical workflow for a metabolic tracing experiment using D-
Ribose-d2.
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'

5. Mass Spectrometry Analysis (LC-MS or GC-MS)

'

6. Data Processing and Isotopic Enrichment Calculation

7. Metabolic Flux Analysis
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D-Ribose-d2 metabolic tracing workflow.

Conclusion

D-Ribose-d2 is a powerful tool for researchers studying cellular metabolism, particularly the
pentose phosphate pathway and nucleotide biosynthesis. The availability of this stable isotope-
labeled compound from commercial suppliers, coupled with advanced analytical techniques
like mass spectrometry, enables detailed investigation of metabolic fluxes in various biological
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systems. This guide provides a foundational understanding for the effective utilization of D-
Ribose-d2 in research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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